5-(Benzyloxy)-4-chloropyrimidine

• IUPAC Name: 4-chloro-5-phenylmethoxypyrimidine
• InChI: InChI=1S/C11H9ClN2O/c12-11-10(6-13-8-14-11)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key: SSJCZULJHDCPOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CN=CN=C2Cl
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID20544870
• Molecular Weight: 220.65 g/mol
• CAS RN: 91063-23-9

Description

5-(Benzyloxy)-4-chloropyrimidine is an organic compound that can be synthesized in the laboratory, and is used in a variety of scientific research applications. It is a halogenated pyrimidine derivative, and is a colorless solid at room temperature. This compound has been studied for its biochemical and physiological effects, and its use in laboratory experiments.

Scientific Research Applications

Structural and Spectral Analysis

5-(Benzyloxy)-4-chloropyrimidine derivatives have been extensively studied for their structural and spectral properties. For instance, the structure of 5-benzoyl-4-phenyl-2-chloropyrimidine was characterized using X-ray diffraction and spectroscopic methods, revealing insights into its molecular geometry and vibrational frequencies (Inkaya et al., 2012).

Synthesis and Chemical Transformations

The compound has been used in various chemical syntheses. For example, a synthesis route for 4,5,6-trichloropyrimidine-2-carbonitrile starting from 4,6-dichloro-2-(methylthio)pyrimidine, which involves the conversion to 4,6-bis(benzyloxy)-5-chloropyrimidine-2-carbonitrile, has been developed (Kalogirou & Koutentis, 2020).

Biological Applications

This compound derivatives show potential in biological applications. A study on the synthesis of pyrimidine derivatives as HIV inhibitors utilized 2-amino-6-((4-aryldiazenyl)benzyloxy)-4-chloropyrimidine, indicating its relevance in antiviral research (Al-Masoudi et al., 2014).

Crystal Structure and Biological Evaluation

Further research into the crystal structure and biological evaluation of novel 5-hydroxymethylpyrimidines, which vary in the 4-position, has been conducted. This includes studies on cytotoxic properties against various cell lines, highlighting the medical research potential of these compounds (Stolarczyk et al., 2021).

Antioxidant and Radioprotective Activities

The antioxidant and radioprotective activities of ethyl 4-(4-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4- tetrahydro pyrimidine-5-carboxylate have been explored, demonstrating the compound's potential in radioprotection and oxidative stress research (Mohan et al., 2014).

Mechanism of Action

Target of Action

It is known that this compound is used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . The success of SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

Mode of Action

In the context of SM coupling, 5-(Benzyloxy)-4-chloropyrimidine likely interacts with its targets through a process of oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Action Environment

The action, efficacy, and stability of this compound are likely influenced by various environmental factors. For instance, the success of SM coupling reactions, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . Therefore, factors such as temperature, pH, and the presence of other reactants or catalysts could potentially influence the compound’s action and efficacy.